Cas no 249627-77-8 (1H-Indazole, 3-chloro-5,7-dinitro-)

1H-Indazole, 3-chloro-5,7-dinitro- structure
249627-77-8 structure
Product Name:1H-Indazole, 3-chloro-5,7-dinitro-
CAS No:249627-77-8
MF:C7H3ClN4O4
MW:242.576119661331
CID:1423307
Update Time:2024-08-15

1H-Indazole, 3-chloro-5,7-dinitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole, 3-chloro-5,7-dinitro-
    • 3-chloro-5,7-dinitro-1(2)H-indazole
    • Inchi: 1S/C7H3ClN4O4/c8-7-4-1-3(11(13)14)2-5(12(15)16)6(4)9-10-7/h1-2H,(H,9,10)
    • InChI Key: LHRRFOWTHGCYCB-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C([N+]([O-])=O)C=C2[N+]([O-])=O)C(Cl)=N1

Computed Properties

  • Exact Mass: 241.98439

Experimental Properties

  • Density: 1.855±0.06 g/cm3(Predicted)
  • Melting Point: 179-180 °C
  • Boiling Point: 483.7±40.0 °C(Predicted)
  • PSA: 114.96
  • pka: 5.67±0.40(Predicted)
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